Microfabricated embryonic stem cell divider for large-scale propagation of human embryonic stem cells†

Lab on a Chip Pub Date: 2007-01-04 DOI: 10.1039/B617760N

Abstract

We have developed a novel method for fabricating an embryonic stem cell divider (ESCD) constructed from a poly(dimethylsiloxane) (PDMS) replica with a square or hexagonal pattern, and have proposed a new dissociation method for human embryonic stem cells (ESCs). An aspect ratio of the device as high as 2 was perfectly replicated in the cutting line. Using the ESCD, human ESC colonies can be easily and efficiently dissociated into regular-sized ESC clumps without enzymatic treatment. The regularity of the ESC clumps dissociated by the ESCD was compared to that dissociated by a conventional mechanical method. Its quality and reliability were confirmed by maintaining undifferentiated ESCs up to the 15th passage. The ESCD will contribute to the advance quality control of in vitro ESC cultures and allow large-scale production of qualified ESCs with tremendous time- and work-saving.

Graphical abstract: Microfabricated embryonic stem cell divider for large-scale propagation of human embryonic stem cells
Microfabricated embryonic stem cell divider for large-scale propagation of human embryonic stem cells†
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